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Compound of Interest

Compound Name: Ylangenyl acetate

Cat. No.: B161354

Proper disposal of ylangenyl acetate is critical for ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for
researchers, scientists, and drug development professionals to manage and dispose of
ylangenyl acetate waste in accordance with safety and regulatory standards.

Immediate Safety and Handling Precautions

Before handling ylangenyl acetate, it is essential to be familiar with its properties and the
necessary safety measures. Always handle the chemical in a well-ventilated area.[1] Wear
appropriate personal protective equipment (PPE), including safety goggles with side-shields,
chemical-impermeable gloves, and flame-resistant clothing.[1] An accessible safety shower and
eye wash station should be available.[2] Avoid contact with skin and eyes, and prevent the
formation of aerosols or dust.[1]

Step-by-Step Disposal Protocol

The proper disposal route for ylangenyl acetate depends on its classification as hazardous or
non-hazardous, which can be ambiguous and subject to local regulations and the presence of
contaminants. The generator of the waste is responsible for making an accurate hazardous
waste determination.[3]

Step 1: Waste Identification and Characterization

e Pure Ylangenyl Acetate: Unused or expired ylangenyl acetate that is not contaminated
with other substances.
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o Contaminated Ylangenyl Acetate: Ylangenyl acetate mixed with other solvents, reagents,
or materials. These mixtures must be treated as hazardous waste if contaminated with a
listed hazardous substance.

o Acutely Hazardous Waste: While some Safety Data Sheets (SDS) classify ylangenyl
acetate as a non-hazardous substance or mixture, others for similar compounds highlight
aquatic toxicity.[2][4] Given the potential environmental hazards, discharge into the
environment must be avoided.[1] It is prudent to consult your institution's Environmental
Health & Safety (EHS) department for a formal waste determination.

Step 2: Waste Segregation and Collection

» Collect ylangenyl acetate waste in a dedicated, suitable, and closed container to await
disposal.[1]

» Do not mix ylangenyl acetate waste with other waste streams unless directed by your EHS
department.

e The container must be clearly labeled with "Hazardous Waste" (if applicable) and the full
chemical name, "Ylangenyl Acetate."

Step 3: Formal Disposal Procedures

o Hazardous Waste Disposal: If determined to be hazardous, the material must be disposed of
by removal to a licensed chemical destruction plant or by controlled incineration with flue gas
scrubbing.[1] This process must adhere to the Resource Conservation and Recovery Act
(RCRA) regulations, which track hazardous waste from "cradle-to-grave".[5] A hazardous
waste manifest will be required for off-site transport to a permitted Treatment, Storage, and
Disposal Facility (TSDF).[6][7]

o Non-Hazardous Waste Disposal: If explicitly classified as non-hazardous by your institution,
dispose of the substance in accordance with all prevailing country, federal, state, and local
regulations.[2] Even if deemed non-hazardous, do not discharge ylangenyl acetate waste to
sewer systems or allow it to enter drains or water courses.[1][2]

Step 4: Empty Container Disposal
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o Containers that held ylangenyl acetate can be triple-rinsed with a suitable solvent.[1] The
rinsate must be collected and disposed of as chemical waste.

 After proper cleaning, the container can be offered for recycling or reconditioning.[1]
Alternatively, the packaging can be punctured to prevent reuse and then disposed of in a
sanitary landfill, if permitted by local regulations.[1]

Spill Management

In the event of a spill, prevent further leakage if it is safe to do so.[1] Remove all sources of
ignition and use non-sparking tools.[1] Absorb the spill with an inert, liquid-binding material
such as diatomite or universal binders.[2] Collect the contaminated material and place it in a
suitable, closed container for disposal.[1] Decontaminate surfaces by scrubbing with alcohol.[2]

Quantitative Data: Chemical Properties

For safe handling and disposal, it is useful to be aware of the chemical's properties.

Property Value Reference
Formula C17H2602 [2]
Molecular Weight 262.387 g/mol [2]

CAS Number 90039-63-7 [1][2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
ylangenyl acetate waste.
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Ylangenyl Acetate Waste @

Step 1: Characterization

Is waste contaminated with
other hazardous chemicals?

Consult Institutional EHS
for Hazardous Waste Determination

Is the waste stream
classified as hazardous?

Segregate and Label for
Non-Hazardous Chemical Waste

Step 4: Final Disposal

Dispose via licensed TSDF
(e.g., Incineration)
[RCRA Compliance]

Disposal Complete

Click to download full resolution via product page

Dispose per local regulations
(DO NOT USE SEWER)

Caption: Decision workflow for ylangenyl acetate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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